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Compound of Interest

Compound Name: 2,6-Difluoroaniline

Cat. No.: B139000

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physical properties of 2,6-
Difluoroaniline (CAS No: 5509-65-9), a key intermediate in the synthesis of pharmaceuticals,
agrochemicals, and dyes.[1][2] Its unique fluorinated structure imparts desirable characteristics,
making it a valuable building block for developing novel compounds.[1] This guide summarizes
its key physical data, outlines standard experimental protocols for their determination, and
provides a visual representation of its application in chemical synthesis.

Core Physical and Chemical Properties

The physical characteristics of 2,6-Difluoroaniline are critical for its handling, storage, and
application in synthetic chemistry. The following table summarizes its key quantitative
properties based on available literature.
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Property Value Notes / Reference
Molecular Formula CeHsF2N [11[3]
Molecular Weight 129.11 g/mol [1][3]
Clear, colorless to pale yellow
Appearance o [1114]
or brown liquid
Calculated via Joback Method.
Melting Point 20.13 °C (293.28 K) The compound is a liquid at
room temperature.[5][6]
Boiling Point 154 °C (at 760 mmHg) [1][4]

51-52 °C (at 15 mmHg)

Boiling point under reduced
pressure.[7][8][9]

Density

1.199 g/mL at 25 °C

[7181el

Refractive Index

n20/D 1.508

[7181°]

Flash Point

43 °C (110 °F)

Closed-cup method.[4]

51 °C (123.8 °F)

Closed-cup method.

Water Solubility

Slightly soluble

[2]14]

Soluble in Chloroform and

Solubility (Organic) slightly soluble in Ethyl [10]
Acetate.
pKa 1.81+£0.10 Predicted value.[10]
Octanol/water partition
LogP 1.48 o
coefficient.[11]
Vapor Density 4.45 [12]

Experimental Protocols for Property Determination

Accurate determination of physical properties is essential for chemical safety, process design,

and quality control. The following sections describe standard methodologies for measuring the
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key properties of a liquid chemical like 2,6-Difluoroaniline.

The boiling point is a fundamental property determined using methods outlined in guidelines
such as OECD Test Guideline 103 or ASTM D86.[13][14]

e Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the surrounding atmospheric pressure.[3] The distillation method involves heating the liquid
to its boiling point, allowing the vapor to equilibrate with the liquid, and measuring the
temperature of the vapor.[14]

o Methodology:

o A sample of the liquid (typically >5 mL) is placed in a distillation flask with boiling chips or a
magnetic stir bar to ensure smooth boiling.[3][15]

o The flask is connected to a condenser and a collection vessel. A calibrated thermometer is
positioned so that the top of its bulb is level with the bottom of the side-arm leading to the
condenser.[14]

o The liquid is heated gently. As it boils, the vapor rises and immerses the thermometer bulb.

o The temperature is recorded when it stabilizes, which indicates that a state of equilibrium
between the vapor and liquid has been reached. This stable temperature is the boiling
point.[14]

o The ambient barometric pressure must be recorded, as boiling point is pressure-
dependent.[3][16]

The density of liquids can be precisely determined using a digital density meter, following a
standard protocol such as ASTM D4052.[10][17]

e Principle: This method utilizes an oscillating U-shaped tube. The frequency of the tube's
oscillation is dependent on its mass. When the tube is filled with a liquid sample, its total
mass changes, which in turn alters the oscillation frequency.[11][18]

o Methodology:
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o The instrument is calibrated using two standards of known density, typically dry air and
high-purity water.

o A small volume of the liquid sample (e.g., 2,6-Difluoroaniline) is injected into the
thermostatically controlled U-tube, ensuring no air bubbles are present.[17]

o The instrument electronically measures the oscillation period of the U-tube containing the
sample.

o Using the calibration data, the instrument calculates the density of the sample at the
specified temperature.[18] This method is fast, requires a small sample volume, and
provides high accuracy.[11]

The flash point is a critical safety parameter indicating the flammability of a substance. It is
determined using a closed-cup tester according to standard methods like ASTM D93.[8][19][20]

o Principle: The flash point is the lowest temperature at which a liquid's vapors will ignite when
an ignition source is introduced in a closed vessel.[5][7]

o Methodology:

o Abrass test cup is filled with a specified volume of 2,6-Difluoroaniline and sealed with a
lid.

o The sample is heated at a slow, constant, and specified rate while being continuously
stirred.[20]

o At regular temperature intervals, the stirring is stopped, and an ignition source (a small
flame or electric spark) is briefly introduced into the vapor space inside the cup.[19]

o The test is repeated until a "flash"—a brief ignition of the vapor—is observed inside the
cup.

o The temperature at which the flash occurs is recorded as the flash point.[5][7]

Application in Synthesis: A Visual Workflow
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2,6-Difluoroaniline is a crucial precursor for synthesizing a wide range of high-value
chemicals. Its primary amine group and fluorinated phenyl ring make it an ideal starting
material for creating complex molecules. A prominent example is its use in the production of the

herbicide Flumetsulam.[4][12] The following diagram illustrates this key synthetic
transformation.

2,6-Difluoroaniline

5-Methyl[1,2,4]triazolo[1,5-a] SUDTRIEE Flumetsulam

Formation

pyrimidine-2-sulfonyl chloride (Base-mediated coupling)

(Herbicide)

Click to download full resolution via product page

Caption: Synthetic pathway of Flumetsulam from 2,6-Difluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 20. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]

 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 2,6-
Difluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139000#what-are-the-physical-properties-of-2-6-
difluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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